Cas no 39093-93-1 (Thiomorpholine 1,1-dioxide)

• Product Name: Thiomorpholine 1,1-dioxide
• CAS No: 39093-93-1
• MF: C₄H₉NO₂S
• MW: 135.18475985527
• MDL: MFCD05861623
• CID: 54961
• PubChem ID: 87560689
• Update Time: 2025-05-23

Thiomorpholine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine 1,1-dioxide
• thiomorpholine-2,6-dione
• Thiomorpholine dioxide
• Thiomorpholine-1,1-dioxide
• 1,1-Dioxothiomorpholine
• 1,1-Dioxidothiomorpholine
• 1,1-Dioxo-1-thiomorpholine
• Tetrahydro-1,4-thiazine1,1-dioxide
• Tetrahydro-2H-1,4-thiazine 1,1-dioxide
• Thiomorpholin-1,1-dioxide
• Thiomorpholine S,S-dioxide
• Thiomorpholine, 1,1-dioxide
• 1,4-thiazinane 1,1-dioxide
• 1,1-Dioxide-4-thiomorpholine
• 1,4-thiazaperhydroine-1,1-dione
• 1,1-DIOXOTHIOMORPHOLINE HYDROCHLORIDE
• PubChem10419
• BAS 10153811
• 1,1-dioxo-thiomorpholin
• Thiomorpholine1,1-dioxide
• 1,1-Dioxo-thiomorpholine
• thiomorpholi
• thiomorpholin 1,1-dioxide
• thiomopholine 1,1-dioxide
• thiomorp
• 39093-93-1
• PS-3698
• 1-thiomorpholine-1,1-dione
• thiomorpholine 1,1 dioxide
• NDOVLWQBFFJETK-UHFFFAOYSA-N
• thiomorpholine-S,S-dioxide
• MFCD05861623
• T2193
• 1lambda6-thiomorpholine-1,1-dione
• FT-0639524
• AM84924
• AC-23959
• A824404
• PB18693
• 1LAMBDA6-THIOMORPHOLINE-11-DIONE
• 1,4-Thiazinane 1,1-dioxide, 1,1-Dioxidothiomorpholine
• EN300-43009
• 4,4-methylenebis(3-chloro-2,6-diethylaniline)
• SCHEMBL13422
• 1,1-dioxo-thio-morpholine
• BB 0259349
• CS-W009111
• DTXSID80424427
• STR08569
• CHEMBL2448869
• P10326
• J-524949
• SY002390
• BCP14326
• 1,1-dioxido-1,4-thiazinane;Thiomorpholine 1,1-dioxide
• AKOS000321448
• SB10344
• Thiomorpholine-1,1-oxide; 1,1-Dioxide-4-thiomorpholine;Thiomorpholinedioxide
• ALBB-008692
• STK505504
• DB-049372

• MDL： MFCD05861623
• Inchi： 1S/C4H9NO2S/c6-8(7)3-1-5-2-4-8/h5H,1-4H2
• InChI Key： NDOVLWQBFFJETK-UHFFFAOYSA-N
• SMILES： S1(CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 135.03500
• Monoisotopic Mass: 135.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.1
• Topological Polar Surface Area: 54.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.239
• Melting Point: 68.0 to 71.0 deg-C
• Boiling Point: 155°C/1mmHg(lit.)
• Flash Point: 0℃
• Refractive Index: 1.549
• PSA: 54.55000
• LogP: 0.41400
• Solubility: Not determined

Thiomorpholine 1,1-dioxide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Thiomorpholine 1,1-dioxide

Thiomorpholine 1,1-Dioxide: A Comprehensive Overview

Thiomorpholine 1,1-dioxide, also known by its CAS number 39093-93-1, is a versatile compound with a wide range of applications in various industries. This compound is a derivative of thiomorpholine, which belongs to the class of heterocyclic compounds. The presence of the 1,1-dioxide functional group introduces unique chemical properties that make it valuable in numerous fields, including pharmaceuticals, agrochemicals, and materials science.

The structure of thiomorpholine 1,1-dioxide consists of a six-membered ring with two sulfur atoms and two oxygen atoms. This arrangement imparts stability and reactivity to the molecule, enabling it to participate in various chemical reactions. Recent studies have highlighted its potential as a building block for synthesizing advanced materials, such as polymers and nanoparticles. For instance, researchers have explored its use in creating biodegradable polymers for biomedical applications.

One of the most significant advancements involving thiomorpholine 1,1-dioxide is its role in drug discovery. Pharmaceutical companies have utilized this compound as an intermediate in the synthesis of bioactive molecules. Its ability to form stable bonds with other functional groups makes it an ideal candidate for developing drugs targeting complex biological systems. A recent study published in *Journal of Medicinal Chemistry* demonstrated its effectiveness in creating lead compounds for treating neurodegenerative diseases.

In the field of agrochemistry, thiomorpholine 1,1-dioxide has shown promise as a component in pesticides and herbicides. Its ability to interact with enzymes involved in plant metabolism has led to the development of more efficient agricultural chemicals. Moreover, its biodegradability ensures minimal environmental impact, aligning with current sustainability goals.

The synthesis of thiomorpholine 1,1-dioxide involves a multi-step process that typically starts with thiomorpholine oxide. Recent innovations in catalytic chemistry have improved the efficiency of this synthesis pathway. For example, the use of palladium catalysts has reduced reaction times and increased yield, making large-scale production more feasible.

From a materials science perspective, thiomorpholine 1,1-dioxide has been employed as a precursor for producing advanced ceramics and composites. Its thermal stability and compatibility with various metal oxides make it suitable for high-temperature applications. A study published in *Materials Today* highlighted its role in creating lightweight ceramics for aerospace applications.

In terms of safety and handling, thiomorpholine 1,1-dioxide is generally considered non-toxic under normal conditions. However, precautions should be taken during synthesis and handling to avoid exposure to dust or vapors. Proper ventilation and personal protective equipment are recommended to ensure workplace safety.

Looking ahead, the demand for thiomorpholine 1,1-dioxide is expected to grow due to its versatility and eco-friendly properties. Ongoing research focuses on expanding its applications in green chemistry and sustainable manufacturing processes. Its ability to serve as a versatile building block positions it as a key compound in the development of future technologies.